Cas no 867042-09-9 (N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide)

N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide is a specialized organic compound featuring a pyrimidine core substituted with a phenyl group and a methyl group, coupled with a difluoromethoxyphenyl acetamide moiety. This structure imparts unique physicochemical properties, making it a candidate for applications in medicinal chemistry and agrochemical research. The presence of the difluoromethoxy group enhances metabolic stability, while the thioether linkage offers potential for further derivatization. Its well-defined molecular architecture allows for precise interactions in biological systems, suggesting utility as an intermediate in the synthesis of bioactive molecules. The compound’s purity and stability under standard conditions ensure reliable performance in experimental settings.

N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide structure

867042-09-9 structure

Product Name:N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide

CAS No:867042-09-9

MF:C₂₀H₁₇F₂N₃O₂S

MW:401.429690122604

CID:6063544

PubChem ID:2141692

Update Time:2025-05-28

N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide
- N-[4-(difluoromethoxy)phenyl]-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide
- N-(4-(difluoromethoxy)phenyl)-2-((6-methyl-2-phenylpyrimidin-4-yl)thio)acetamide
- 867042-09-9
- N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide
- AKOS024609037
- F1628-0904
- Inchi： 1S/C20H17F2N3O2S/c1-13-11-18(25-19(23-13)14-5-3-2-4-6-14)28-12-17(26)24-15-7-9-16(10-8-15)27-20(21)22/h2-11,20H,12H2,1H3,(H,24,26)
- InChI Key： QTIJNHKTGAMFHW-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(OC(F)F)C=C1)(=O)CSC1C=C(C)N=C(C2=CC=CC=C2)N=1

Computed Properties

Exact Mass: 401.10095429g/mol
Monoisotopic Mass: 401.10095429g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 486
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 89.4Å²

N-4-(difluoromethoxy)phenyl-2-(6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1628-0904-2μmol	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1628-0904-5μmol	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1628-0904-10μmol	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1628-0904-20μmol	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1628-0904-1mg	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1628-0904-2mg	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1628-0904-3mg	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1628-0904-4mg	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1628-0904-5mg	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1628-0904-10mg	N-[4-(difluoromethoxy)phenyl]-2-[(6-methyl-2-phenylpyrimidin-4-yl)sulfanyl]acetamide	867042-09-9	90%+	10mg	$79.0	2023-05-17